Cas no 1190313-25-7 (3-Bromo-6-methoxy-5-azaindole)

• Product Name: 3-Bromo-6-methoxy-5-azaindole
• CAS No: 1190313-25-7
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD12827760
• CID: 1208836
• PubChem ID: 53405713
• Update Time: 2025-10-29

3-Bromo-6-methoxy-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-methoxy-1h-pyrrolo[3,2-c]pyridine
• DTXSID101262450
• SCHEMBL25201342
• 1190313-25-7
• 1H-Pyrrolo[3,2-c]pyridine, 3-bromo-6-methoxy-
• 3-BROMO-6-METHOXY-5-AZAINDOLE
• 3-Bromo-6-methoxy-5-azaindole

• MDL： MFCD12827760
• Inchi： 1S/C8H7BrN2O/c1-12-8-2-7-5(3-11-8)6(9)4-10-7/h2-4,10H,1H3
• InChI Key： RSKVMFREGVZOSF-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(N=CC=21)OC

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Bromo-6-methoxy-5-azaindole

3-Bromo-6-methoxy-5-azaindole (CAS No. 1190313-25-7): A Comprehensive Overview

3-Bromo-6-methoxy-5-azaindole, also known by its CAS registry number 1190313-25-7, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indoles, which are characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of bromine and methoxy groups at specific positions on the indole skeleton imparts unique chemical and biological properties to 3-Bromo-6-methoxy-5-azaindole, making it a valuable molecule for various applications.

The synthesis of 3-Bromo-6-methoxy-5-azaindole involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and coupling reactions to construct this compound. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, enabling higher yields and improved purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the azaindole core with remarkable efficiency.

One of the most promising applications of 3-Bromo-6-methoxy-5-azaindole lies in its potential as a lead compound for drug discovery. The indole scaffold is well-known for its ability to interact with various biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. The bromine and methoxy substituents at positions 3 and 6, respectively, enhance the molecule's pharmacokinetic properties, such as solubility and bioavailability. Recent studies have demonstrated that 3-Bromo-6-methoxy-5-azaindole exhibits potent anti-tumor activity in preclinical models, particularly in targeting cancer cells with high metastatic potential.

In addition to its pharmacological applications, 3-Bromo-6-methoxy-5-azaindole has shown promise in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in metalloorganic frameworks (MOFs) and catalysts. For example, researchers have reported the use of 3-Bromo-6-methoxy-5-azaindole as a building block for constructing MOFs with high surface area and exceptional stability under harsh conditions. These materials hold potential for applications in gas storage, catalysis, and sensing technologies.

The chemical stability and reactivity of 3-Bromo_6_methoxy_5_azaindole make it an attractive candidate for further functionalization. Chemists have explored various strategies to modify the molecule's substituents, thereby tailoring its properties for specific applications. For instance, substitution at the azaindole nitrogen atom has been shown to significantly influence the molecule's electronic properties and reactivity. This approach has opened new avenues for designing advanced materials with tailored functionalities.

From an environmental standpoint, the synthesis and application of 3-Bromo_6_methoxy_5_azaindole align with sustainable chemistry principles. The use of renewable feedstocks, energy-efficient reaction conditions, and waste minimization techniques has been increasingly emphasized in recent studies involving this compound. Such practices not only reduce the ecological footprint but also contribute to the long-term viability of chemical research.

In conclusion, 3-Bromo_6_methoxy_5_azaindole (CAS No. 1190313_25_7) stands as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a key player in future innovations within organic chemistry and beyond.